Cas no 186497-67-6 (4-Propoxyphenylboronic acid)

• Product Name: 4-Propoxyphenylboronic acid
• CAS No: 186497-67-6
• MF: C₉H₁₃BO₃
• MW: 180.008723020554
• MDL: MFCD03427189
• CID: 66297
• PubChem ID: 160871234
• Update Time: 2025-05-23

4-Propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Propoxyphenylboronic acid
• AKOS BRN-0195
• 4-(N-PROPOXY)BENZENEBORONIC ACID
• 4-N-PROPOXYPHENYLBORONIC ACID
• (4-PROPYLOXYPHENYL)BORONIC ACID
• 4-PROPOXYBENZENEBORONIC ACID
• P-PROPOXYPHENYLBORONIC ACID
• 4-Propoxyphenylboronic Acid (contains varying amounts of Anhydride)
• 4-n-Propoxybenzeneboronic acid
• (4-propoxyphenyl)boronic acid
• B-(4-propoxyphenyl)Boronic acid
• 4-n-propoxyboronic acid
• 4-propoxyphenylboric acid
• 4-Propoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• 4-PROPOXYPHENYLBORONICACID
• Boronic acid, (4-propoxyphenyl)-
• PubChem9546
• 4-propoxyphenyl boronic acid
• 4-Propoxy-phenylboronic acid
• KSC493A5R
• 4-propoxy-phenyl-boronic acid
• SOKFEJKZYHYKSY-UHFFFAOYSA-
• AS-14926
• SOKFEJKZYHYKSY-UHFFFAOYSA-N
• J-502753
• A813040
• FT-0647427
• SCHEMBL257577
• SY017566
• CS-W017240
• P1968
• AB15054
• J-515968
• MFCD03427189
• AMY18530
• AKOS004116396
• DTXSID80403479
• 186497-67-6
• DB-029003

• MDL： MFCD03427189
• Inchi： 1S/C9H13BO3/c1-2-7-13-9-5-3-8(4-6-9)10(11)12/h3-6,11-12H,2,7H2,1H3
• InChI Key： SOKFEJKZYHYKSY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)CCC
• BRN： 7128660

Computed Properties

• Exact Mass: 180.09600
• Monoisotopic Mass: 180.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: White powder
• Density: 1.1000
• Melting Point: 126°C(lit.)
• Boiling Point: 329.6 °C at 760 mmHg
• Flash Point: 153.1℃
• Refractive Index: 1.514
• PSA: 49.69000
• LogP: 0.15520
• Solubility: Not determined

4-Propoxyphenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Propoxyphenylboronic acid

Recent Advances in the Application of 4-Propoxyphenylboronic acid (CAS: 186497-67-6) in Chemical Biology and Pharmaceutical Research

4-Propoxyphenylboronic acid (CAS: 186497-67-6) has emerged as a versatile compound in chemical biology and pharmaceutical research due to its unique boronic acid functionality, which enables selective interactions with diols and other biologically relevant molecules. Recent studies have highlighted its potential in drug development, targeted therapy, and diagnostic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

One of the key areas of interest is the role of 4-Propoxyphenylboronic acid in the development of boron-containing drugs. Boron-based compounds have gained attention for their ability to form reversible covalent bonds with biological targets, offering advantages in drug selectivity and efficacy. Recent research published in the Journal of Medicinal Chemistry demonstrated that 4-Propoxyphenylboronic acid can serve as a precursor for the synthesis of novel proteasome inhibitors, which show promise in treating cancer and inflammatory diseases.

In addition to its therapeutic potential, 4-Propoxyphenylboronic acid has been explored for its utility in chemical biology. A study in ACS Chemical Biology reported its use as a molecular probe to investigate carbohydrate-binding proteins. The boronic acid moiety facilitates the formation of stable complexes with glycoproteins, enabling researchers to study protein-glycan interactions with high precision. This application is particularly relevant for understanding diseases such as diabetes and viral infections, where glycoproteins play a critical role.

Recent advancements in synthetic chemistry have also improved the accessibility of 4-Propoxyphenylboronic acid. A paper in Organic Letters detailed a streamlined synthetic route using palladium-catalyzed cross-coupling reactions, which enhances yield and purity. This development is expected to accelerate its adoption in both academic and industrial settings.

Looking ahead, the potential of 4-Propoxyphenylboronic acid in personalized medicine is being investigated. Preliminary data from a clinical trial presented at the American Chemical Society National Meeting suggested that boron-containing compounds, including 4-Propoxyphenylboronic acid, could be tailored to individual patient profiles for more effective treatments. This aligns with the growing trend toward precision medicine in oncology and other therapeutic areas.

In conclusion, 4-Propoxyphenylboronic acid (CAS: 186497-67-6) represents a promising tool in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its value in drug discovery and biological studies. Future research is likely to explore its potential in combination therapies and novel diagnostic platforms, further solidifying its role in advancing medical science.